Cas no 2229402-50-8 (N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide)

• Product Name: N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide
• CAS No: 2229402-50-8
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6143702
• PubChem ID: 165629896
• Update Time: 2025-06-15

N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide
• 2229402-50-8
• EN300-1954044
• N-[4-(1,1-difluoro-2-hydroxyethyl)phenyl]acetamide

• Inchi： 1S/C10H11F2NO2/c1-7(15)13-9-4-2-8(3-5-9)10(11,12)6-14/h2-5,14H,6H2,1H3,(H,13,15)
• InChI Key： MCGYASMBGPAZEH-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1)NC(C)=O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 2229402-50-8 and Product Name: N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide

The compound with the CAS number 2229402-50-8 and the product name N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a difluoroalkyl group and a hydroxyethyl side chain, contribute to its distinctive chemical properties and biological activities.

Recent research in the area of fluorinated compounds has highlighted the importance of difluoroalkyl groups in enhancing the metabolic stability and bioavailability of pharmaceutical agents. The incorporation of such groups can lead to improved pharmacokinetic profiles, making them highly desirable in drug design. In the case of N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide, the difluoroalkyl moiety at the 1,1 position plays a crucial role in modulating its interactions with biological targets. This modification can influence both the lipophilicity and electronegativity of the molecule, thereby affecting its binding affinity and efficacy.

The hydroxyethyl side chain in this compound is another key feature that contributes to its chemical behavior. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can be critical for the binding of a molecule to its target receptor. The presence of this group in N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide may enhance its solubility and improve its interaction with biological systems. Furthermore, the combination of a hydroxyl group with a difluoroalkyl group can lead to unique electronic properties that may be exploited in drug design for achieving higher selectivity and potency.

Current studies in medicinal chemistry have demonstrated that amide derivatives, such as N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide, often exhibit promising pharmacological activities. The amide functional group is known for its versatility in drug design, as it can serve as a hinge region or participate in specific interactions with biological targets. The phenyl ring in this compound also contributes to its potential biological activity by providing a hydrophobic surface that can interact favorably with lipid-rich environments found in cell membranes.

One of the most intriguing aspects of N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a lead compound for further optimization towards specific therapeutic targets. For instance, studies have suggested that this molecule may have applications in the treatment of inflammatory diseases, where its ability to modulate biological pathways could lead to novel therapeutic interventions.

The synthesis of N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide involves sophisticated organic chemistry techniques that highlight the ingenuity behind modern drug discovery processes. The introduction of fluorine atoms into organic molecules is typically achieved through fluorination reactions, which require precise control over reaction conditions to ensure high yields and purity. The synthesis pathway for this compound likely involves multi-step reactions that incorporate both the difluoroalkyl group and the hydroxyethyl side chain, showcasing the complexity involved in creating such tailored molecular structures.

In conclusion, N-4-(1,1-difluoro-2-hydroxyethyl)phenylacetamide (CAS No. 2229402-50-8) represents a fascinating example of how structural modifications can lead to novel compounds with enhanced biological activity. The combination of a difluoroalkyl group, a hydroxyethyl side chain, and an amide functional group provides a rich framework for further exploration in medicinal chemistry. As research continues to uncover new applications for fluorinated compounds, molecules like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.